Cas no 2227693-54-9 (methyl (3S)-3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate
• CAS No: 2227693-54-9
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 6082647
• PubChem ID: 165758148
• Update Time: 2025-10-28

methyl (3S)-3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate
• 2227693-54-9
• EN300-1801379

• Inchi： 1S/C10H16N2O4/c1-6-9(7(13)5-8(14)15-3)10(16-4)12(2)11-6/h7,13H,5H2,1-4H3/t7-/m0/s1
• InChI Key： WGBLLXNXUYMXSA-ZETCQYMHSA-N
• SMILES： O[C@@H](CC(=O)OC)C1C(C)=NN(C)C=1OC

Computed Properties

• Exact Mass: 228.11100700g/mol
• Monoisotopic Mass: 228.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 73.6Ų

Additional information on methyl (3S)-3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate

Compound CAS No 2227693-54-9: Methyl (3S)-3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate

Methyl (3S)-3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate, with CAS No 2227693-54-9, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable molecule for both academic research and potential therapeutic applications. The molecule consists of a methyl ester group attached to a hydroxyl-bearing propane chain, which is further connected to a substituted pyrazole ring. The pyrazole moiety itself is substituted with methoxy and methyl groups at specific positions, contributing to the compound's stability and bioactivity.

The stereochemistry of the compound, specifically the (3S) configuration at the hydroxyl-bearing carbon, plays a crucial role in its biological activity. Recent studies have demonstrated that this stereochemistry significantly influences the compound's ability to interact with target proteins, such as enzymes or receptors, in biological systems. For instance, researchers have explored the potential of this compound as a modulator of certain kinase enzymes, which are critical in cellular signaling pathways. The methyl group on the propane chain and the methoxy substitution on the pyrazole ring further enhance the molecule's lipophilicity and solubility properties, which are essential for its pharmacokinetic profile.

One of the most promising applications of Methyl (3S)-3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate lies in its potential as a lead compound for drug discovery. By leveraging its unique structure and stereochemistry, scientists have been able to design analogs that exhibit improved potency and selectivity against specific targets. For example, recent research has focused on modifying the substituents on the pyrazole ring to optimize binding affinity for certain protein targets. These efforts have led to the identification of several promising candidates that are currently under preclinical evaluation.

In addition to its therapeutic potential, this compound has also been utilized as a building block in organic synthesis. Its versatile structure allows for various chemical transformations, making it an invaluable tool for constructing more complex molecules. For instance, chemists have employed this compound in cascade reactions to synthesize bioactive compounds with intricate architectures. The ability to manipulate its functional groups while preserving its stereochemistry has further enhanced its utility in synthetic chemistry.

From a synthetic perspective, Methyl (3S)-3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoate can be synthesized through a variety of routes. One common approach involves the coupling of an appropriately substituted pyrazole derivative with a chiral alcohol under mild conditions. This method ensures high stereoselectivity and yields the desired product with excellent purity. Researchers have also explored alternative methods, such as enzymatic catalysis or asymmetric synthesis, to further optimize the production process.

The biological evaluation of this compound has revealed intriguing insights into its mechanism of action. Studies have shown that it exhibits potent inhibitory activity against certain kinases involved in cancer progression and inflammation. Furthermore, its ability to modulate these targets without significant off-target effects suggests that it may have a favorable safety profile. Ongoing research is focused on understanding the molecular basis of its activity and identifying potential biomarkers for therapeutic response.

In conclusion, Methyl (3S)-3-hydroxy-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-ylium)propanoate represents a fascinating example of how structural complexity can be harnessed to create molecules with significant biological activity. Its unique properties make it an invaluable tool for both academic research and drug discovery efforts. As advancements in synthetic chemistry and pharmacology continue to unfold, this compound is likely to play an increasingly important role in shaping future therapeutic strategies.